Cas no 869058-03-7 (Bis(2,6-dimethylphenyl) Ethenyl Phosphate)

• Product Name: Bis(2,6-dimethylphenyl) Ethenyl Phosphate
• CAS No: 869058-03-7
• MF: C₁₈H₂₁O₄P
• MW: 332.330706357956
• CID: 1863884
• PubChem ID: 11688544
• Update Time: 2025-07-22

Bis(2,6-dimethylphenyl) Ethenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Bis(2,6-dimethylphenyl) Ethenyl Phosphate
• BIS(2,6-DIMETHYLPHENYL)VINYLPHOSPHATE
• DTXSID60470664
• 869058-03-7
• DTXCID30421481
• BIS(2,6-DIMETHYLPHENYL) VINYL PHOSPHATE
• AKOS025296434
• AGN-PC-00E5YZ

• MDL： MFCD20261426
• Inchi： 1S/C18H21O4P/c1-6-20-23(19,21-17-13(2)9-7-10-14(17)3)22-18-15(4)11-8-12-16(18)5/h6-12H,1H2,2-5H3
• InChI Key： RVVVBDDRVOFABD-UHFFFAOYSA-N
• SMILES： P(=O)(OC=C)(OC1C(C)=CC=CC=1C)OC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 332.11774614Da
• Monoisotopic Mass: 332.11774614Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 54.57000
• LogP: 5.64620

Additional information on Bis(2,6-dimethylphenyl) Ethenyl Phosphate

Bis(2,6-dimethylphenyl) Ethenyl Phosphate: A Comprehensive Overview

Bis(2,6-dimethylphenyl) Ethenyl Phosphate is a compound with the CAS number 869058-03-7, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has been studied for its potential applications in various scientific domains. The nomenclature of the compound clearly indicates its composition, which includes two 2,6-dimethylphenyl groups linked to an ethenyl group, all of which are further phosphorylated. This specific arrangement of atoms and functional groups makes it a subject of interest for researchers exploring novel chemical interactions and biological activities.

The molecular structure of Bis(2,6-dimethylphenyl) Ethenyl Phosphate consists of a central phosphorus atom double-bonded to an oxygen atom and single-bonded to two ethenyl groups, each attached to a 2,6-dimethylphenyl moiety. The presence of the dimethylphenyl groups enhances the lipophilicity of the compound, making it potentially more soluble in organic solvents and biologically relevant environments. This property is particularly valuable in pharmaceutical applications where solubility and bioavailability are critical factors.

In recent years, there has been growing interest in the development of novel phosphorus-containing compounds due to their diverse range of biological activities. Phosphates, in particular, have been extensively studied for their roles in cellular signaling pathways and as intermediates in metabolic processes. Bis(2,6-dimethylphenyl) Ethenyl Phosphate, with its unique structural features, has been investigated for its potential role in modulating these pathways. Preliminary studies suggest that this compound may exhibit properties that make it useful in the development of drugs targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of Bis(2,6-dimethylphenyl) Ethenyl Phosphate is its potential as a scaffold for drug design. The combination of the dimethylphenyl groups and the ethenyl phosphate moiety provides a versatile platform for chemical modifications. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties. For instance, modifications aimed at improving binding affinity to specific biological targets or enhancing metabolic stability have been reported in several recent publications.

The synthesis of Bis(2,6-dimethylphenyl) Ethenyl Phosphate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of 2,6-dimethylphenyl Grignard reagents, which are then reacted with phosphorus-containing electrophiles to form the desired phosphate ester. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

From a computational chemistry perspective, the study of Bis(2,6-dimethylphenyl) Ethenyl Phosphate has provided valuable insights into the structural and electronic properties of phosphorus-containing heterocycles. Molecular modeling studies have helped researchers understand how changes in the molecular structure can influence biological activity. These studies often involve the use of density functional theory (DFT) calculations to predict molecular properties such as binding affinities and metabolic stability.

The pharmacological potential of Bis(2,6-dimethylphenyl) Ethenyl Phosphate has been further explored through in vitro and in vivo studies. Initial experiments have shown that this compound can interact with various biological targets, including enzymes and receptors involved in signal transduction. These interactions have led to hypotheses about its potential therapeutic applications in areas such as cancer treatment and neuroprotection. However, further research is needed to fully elucidate its mechanism of action and long-term safety profile.

One area where Bis(2,6-dimethylphenyl) Ethenyl Phosphate shows promise is in the development of novel agrochemicals. The lipophilic nature of this compound makes it a suitable candidate for use as an intermediate in the synthesis of pesticides and herbicides. Recent studies have demonstrated that derivatives of this compound can exhibit potent activity against a range of plant pathogens while maintaining low toxicity to non-target organisms.

The environmental impact of Bis(2,6-dimethylphenyl) Ethenyl Phosphate is also an important consideration. As with many synthetic compounds, there is a need to assess its persistence in the environment and potential effects on ecosystems. Biodegradation studies have been conducted to understand how this compound breaks down under various environmental conditions. These studies are crucial for ensuring that any future applications do not lead to unintended ecological consequences.

In conclusion, Bis(2,6-dimethylphenyl) Ethenyl Phosphate (CAS number 869058-03-7) is a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique molecular structure and promising biological activities make it a subject worthy of continued research. As our understanding of chemical interactions grows, so too does the potential for this compound to contribute to advancements in medicine and agriculture.